Cas no 86399-04-4 (2,3,6-Trichloro-4-(trifluoromethyl)aniline)

• Product Name: 2,3,6-Trichloro-4-(trifluoromethyl)aniline
• CAS No: 86399-04-4
• MF: C₇H₃Cl₃F₃N
• MW: 264.459629297256
• MDL: MFCD04972973
• CID: 820874
• PubChem ID: 13127654
• Update Time: 2025-10-28

2,3,6-Trichloro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trichloro-4-(trifluoromethyl)aniline
• 2,3,6-Trichloro-4-trifluoromethylphenylamine
• 2,3,6-Trichloro-4-(trifluoromethyl)benzenamine (ACI)
• CS-0182827
• SCHEMBL10616182
• CL8381
• AKOS015999791
• 2,3,6-trichloro-4-trifluoromethyl-aniline
• MFCD04972973
• AS-81813
• 86399-04-4
• 2,3,6-Trichloro-4-trifluoromethyl-phenylamine
• C7H3Cl3F3N
• 2,3,6-trichloro-4-trifluoromethylaniline
• DB-056926
• DTXSID70520169

• MDL： MFCD04972973
• Inchi： 1S/C7H3Cl3F3N/c8-3-1-2(7(11,12)13)4(9)5(10)6(3)14/h1H,14H2
• InChI Key： OFOAHTJXJLENGQ-UHFFFAOYSA-N
• SMILES： FC(C1C(Cl)=C(Cl)C(N)=C(Cl)C=1)(F)F

Computed Properties

• Exact Mass: 262.92800
• Monoisotopic Mass: 262.928317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.641
• Boiling Point: 251 ºC
• Flash Point: 106 ºC
• PSA: 26.02000
• LogP: 4.82900

2,3,6-Trichloro-4-(trifluoromethyl)aniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3,6-Trichloro-4-(trifluoromethyl)aniline

2,3,6-Trichloro-4-(trifluoromethyl)aniline: A Comprehensive Overview

2,3,6-Trichloro-4-(trifluoromethyl)aniline, also known by its CAS number CAS No. 86399-04-4, is a synthetic aromatic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to the para position of an aniline derivative. The presence of multiple chlorine atoms at the 2, 3, and 6 positions further enhances its chemical reactivity and stability. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research.

The synthesis of 2,3,6-Trichloro-4-(trifluoromethyl)aniline involves a multi-step process that typically begins with the chlorination of an aniline derivative followed by the introduction of the trifluoromethyl group. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements have made the compound more accessible for large-scale production and application.

In terms of physical properties, 2,3,6-Trichloro-4-(trifluoromethyl)aniline exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in organic synthesis reactions. Recent studies have also investigated its thermal stability under various conditions, revealing its potential for high-temperature applications in industrial settings.

The chemical reactivity of CAS No. 86399-04-4 is influenced by the electron-withdrawing groups present in its structure. The trifluoromethyl group at the para position significantly affects the electronic properties of the molecule, making it a valuable intermediate in the synthesis of complex organic compounds. For instance, it has been used as a precursor in the development of novel pharmaceutical agents targeting specific biological pathways.

Recent research has focused on the application of 2,3,6-Trichloro-4-(trifluoromethyl)aniline in polymer chemistry. Its ability to undergo nucleophilic aromatic substitution reactions has led to its use in the synthesis of high-performance polymers with tailored properties such as improved thermal stability and mechanical strength. These polymers have found applications in aerospace and electronics industries.

In addition to its industrial applications, CAS No. 86399-04-4 has been studied for its potential in environmental chemistry. Researchers have explored its role as a catalyst in waste water treatment processes, particularly in the degradation of persistent organic pollutants (POPs). The compound's ability to facilitate oxidative reactions under mild conditions makes it a promising candidate for sustainable environmental solutions.

The toxicological profile of 2,3,6-Trichloro-4-(trifluoromethyl)aniline has also been a subject of recent investigations. Studies conducted on laboratory animals suggest that while it exhibits moderate acute toxicity, chronic exposure may lead to specific organ toxicities depending on dosage and duration. Regulatory agencies are continuously monitoring its safety profile to ensure compliance with international standards.

In conclusion, CAS No. 86399-04-4, or 2,3,6-Trichloro-4-(trifluoromethyl)aniline, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques make it a valuable asset in modern chemistry and materials science.